Cas no 329795-99-5 (5-methyl-7-(3-nitrophenyl)-N-(pyridin-2-yl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide)

• Product Name: 5-methyl-7-(3-nitrophenyl)-N-(pyridin-2-yl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide
• CAS No: 329795-99-5
• MF: C₁₈H₁₅N₇O₃
• MW: 377.356802225113
• CID: 6194983
• PubChem ID: 3489050
• Update Time: 2025-07-01

5-methyl-7-(3-nitrophenyl)-N-(pyridin-2-yl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-7-(3-nitrophenyl)-N-(pyridin-2-yl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide
• 5-methyl-7-(3-nitrophenyl)-N-pyridin-2-yl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• 5-methyl-7-(3-nitrophenyl)-N-(pyridin-2-yl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• HMS601K15
• Oprea1_240170
• AKOS001632836
• SR-01000444505-1
• SR-01000444505
• Oprea1_699909
• F0497-0047
• 5-METHYL-7-(3-NITROPHENYL)-N-(PYRIDIN-2-YL)-4H,7H-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE-6-CARBOXAMIDE
• ChemDiv1_005163
• 329795-99-5

• Inchi： 1S/C18H15N7O3/c1-11-15(17(26)23-14-7-2-3-8-19-14)16(24-18(22-11)20-10-21-24)12-5-4-6-13(9-12)25(27)28/h2-10,16H,1H3,(H,19,23,26)(H,20,21,22)
• InChI Key： FWYWMSAJUYAINL-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C)NC2=NC=NN2C1C1C=CC=C(C=1)[N+](=O)[O-])NC1C=CC=CN=1

Computed Properties

• Exact Mass: 377.12363737g/mol
• Monoisotopic Mass: 377.12363737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 131Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 5-methyl-7-(3-nitrophenyl)-N-(pyridin-2-yl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide

5-Methyl-7-(3-Nitrophenyl)-N-(Pyridin-2-Yl)-4H,7H-1,2,4-Triazolo[1,5-A]Pyrimidine-6-Carboxamide: A Comprehensive Overview

The compound 5-methyl-7-(3-nitrophenyl)-N-(pyridin-2-yl)-4H,7H-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxamide, identified by the CAS number 329795-99-5, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, which are widely studied for their unique chemical properties and biological activities. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest in both academic and industrial research.

The molecular structure of 5-methyl-7-(3-nitrophenyl)-N-(pyridin-2-yl)-4H,7H-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxamide is characterized by a fused pyrimidine and triazole ring system. The presence of a methyl group at position 5 and a nitrophenyl substituent at position 7 introduces significant steric and electronic effects. Additionally, the pyridin-2-yl group attached to the carboxamide moiety further enhances the compound's reactivity and selectivity. These structural features make it an ideal candidate for exploring its role in drug design and materials science.

Recent studies have highlighted the potential of this compound as a building block in medicinal chemistry. Its ability to form stable complexes with metal ions has been extensively investigated, revealing its potential as a ligand in coordination chemistry. Furthermore, the compound's unique electronic properties make it a promising candidate for applications in organic electronics and optoelectronics. Researchers have also explored its role in catalytic processes, where its ability to act as a catalyst in organic transformations has been demonstrated.

The synthesis of 5-methyl-7-(3-nitrophenyl)-N-(pyridin-2-yl)-4H,7H-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the triazole ring system through a click reaction and subsequent functionalization to introduce the desired substituents. The use of microwave-assisted synthesis has been shown to significantly improve reaction yields and reduce reaction times.

In terms of physical properties, this compound exhibits high thermal stability and excellent solubility in polar solvents. These characteristics make it suitable for use in various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. The compound's UV-vis absorption properties have also been studied extensively, revealing its potential as a photosensitizer in photovoltaic applications.

The biological activity of 5-methyl-7-(3-nitrophenyl)-N-(pyridin-2-ylium)... has been evaluated in several recent studies. Initial assays have shown that it exhibits moderate cytotoxicity against various cancer cell lines. Further research is currently underway to explore its potential as an anticancer agent and its mechanism of action at the molecular level.

In conclusion, the compound 5-methyl... represents a fascinating example of how modern synthetic chemistry can lead to innovative materials with diverse applications. Its unique structure and properties make it a valuable addition to the arsenal of compounds available for research and development across multiple disciplines.